Cas no 331972-22-6 (2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one)

2-{2-(4-Bromophenyl)-2-oxoethylsulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one is a structurally complex heterocyclic compound featuring a quinazolinone core substituted with a 4-bromophenyl ketone and a 4-methylphenyl group. Its molecular architecture, incorporating a thioether linkage and a ketone functionality, suggests potential utility in medicinal chemistry and materials science. The presence of the bromophenyl moiety may enhance reactivity for further derivatization, while the methylphenyl group could influence lipophilicity and binding interactions. This compound is of interest for researchers exploring kinase inhibitors, antimicrobial agents, or optoelectronic materials due to its conjugated system and modular synthetic accessibility. Its well-defined structure enables precise structure-activity relationship studies in drug discovery or functional material design.
2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one structure
331972-22-6 structure
Product Name:2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one
CAS No:331972-22-6
MF:C23H17BrN2O2S
MW:465.362283468246
CID:5185254
PubChem ID:1934702
Update Time:2025-06-10

2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-3-(4-methylphenyl)quinazolin-4-one
    • 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one
    • 2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one
    • Inchi: 1S/C23H17BrN2O2S/c1-15-6-12-18(13-7-15)26-22(28)19-4-2-3-5-20(19)25-23(26)29-14-21(27)16-8-10-17(24)11-9-16/h2-13H,14H2,1H3
    • InChI Key: ZWMISJRFNWFKQD-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C(=O)N(C2=CC=C(C)C=C2)C=1SCC(C1=CC=C(Br)C=C1)=O

2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one Pricemore >>

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Additional information on 2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one

Introduction to 2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one (CAS No. 331972-22-6)

2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one, with the CAS number 331972-22-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The molecular structure of 2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one is characterized by a quinazolinone core linked to a substituted benzene ring through a sulfur atom. The presence of the bromine and methyl groups adds to its structural complexity and contributes to its unique pharmacological profile. Recent studies have highlighted the importance of these functional groups in modulating the compound's biological activity and selectivity.

In the context of drug discovery and development, 2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one has been investigated for its potential as a lead compound in the treatment of various diseases. One of the key areas of research has been its antitumor activity. Studies have shown that this compound exhibits potent cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its antitumor properties, 2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one has also demonstrated promising anti-inflammatory effects. In vitro and in vivo studies have indicated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antimicrobial activity of 2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one has also been explored. Research has shown that it exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property is particularly valuable in light of the growing global threat posed by antibiotic-resistant pathogens.

In terms of pharmacokinetics, preliminary studies have indicated that 2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are important considerations for its potential use as an oral therapeutic agent.

The safety profile of 2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one has been evaluated in preclinical studies. These studies have demonstrated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-{2-(4-bromophenyl)-2-oxoethylsulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one (CAS No. 331972-22-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use as a therapeutic agent.

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